Cas no 190200-19-2 (3-fluoro-4-(1H-imidazol-1-yl)aniline)

• Product Name: 3-fluoro-4-(1H-imidazol-1-yl)aniline
• CAS No: 190200-19-2
• MF: C₉H₈FN₃
• MW: 177.178324699402
• MDL: MFCD08699588
• CID: 1383755
• PubChem ID: 10374976
• Update Time: 2025-04-20

3-fluoro-4-(1H-imidazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-fluoro-4-(1H-imidazol-1-yl)-
• 3-fluoro-4-(1H-imidazol-1-yl)phenylamine
• SCHEMBL1354709
• J-012281
• 3-Fluoro-4-imidazol-1-yl-phenylamine
• Z362635016
• 3-fluoro-4-(1H-imidazol-1-yl)benzenamine
• CS-0250321
• STK351416
• 190200-19-2
• MFCD08699588
• 3-fluoro-4-imidazol-1-ylaniline
• DB-348164
• EN300-50472
• 3-fluoro-4-imidazol-1-yl-aniline
• AKOS000318362
• FWEVZRRTTOEITN-UHFFFAOYSA-N
• 3-fluoro-4-(1H-imidazol-1-yl)aniline
• 3-FLUORO-4-(IMIDAZOL-1-YL)ANILINE

• MDL： MFCD08699588
• Inchi： 1S/C9H8FN3/c10-8-5-7(11)1-2-9(8)13-4-3-12-6-13/h1-6H,11H2
• InChI Key： FWEVZRRTTOEITN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=NC=C1)N

Computed Properties

• Exact Mass: 177.07034
• Monoisotopic Mass: 177.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles